Cas no 14596-57-7 (Ethanaminium,N,N,N-trimethyl-2-phosphono-, inner salt)
14596-57-7 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-phosphono-, inner salt
CAS No:14596-57-7
MF:C5H13NO3P
MW:166.135382413864
CID:187274
PubChem ID:151926
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-phosphono-, inner salt Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-phosphono-, inner salt
- N,N,N-trimethyl-2-aminoethylphosphonate
- trimethyl(2-phosphonatoethyl)azanium
- (2-Trimethylammonio-aethyl)-phosphonsaeure-betain
- [2-(trimethylammonio)ethyl]phosphonate
- AC1L47BT
- Ammonium, trimethyl(2-phosphonoethyl)-, hydroxide, inner salt
- Ethanaminium, N,N,N-trimethyl-2-phosphono-, hydroxide, inner salt
- OPhosphono-cholin-betain
- Phosphonylcholin
- TMAEP
- Trimethyl-(2-phosphono-aethyl)-ammonium-betain
- trimethyl-(2-phosphono-ethyl)-ammonium betaine
- 14596-57-7
- [2-(trimethylazaniumyl)ethyl]phosphonate
- NSC 133871
- SCHEMBL988318
-
- Inchi: 1S/C5H14NO3P/c1-6(2,3)4-5-10(7,8)9/h4-5H2,1-3H3,(H-,7,8,9)/p-1
- InChI Key: VCANKBLUHKRQLL-UHFFFAOYSA-M
- SMILES: P(CC[N+](C)(C)C)(=O)([O-])[O-]
Computed Properties
- Exact Mass: 166.06339
- Monoisotopic Mass: 167.071
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4A^2
- XLogP3: -1.7
Experimental Properties
- Color/Form: Powder
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 63.19
- LogP: 0.30850
Ethanaminium,N,N,N-trimethyl-2-phosphono-, inner salt Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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